N-(2,4-difluorophenyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)-4-ethoxybenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-N-[4-(1,3-dioxoisoindol-2-yl)butyl]-4-ethoxybenzamide
• InChI: InChI=1S/C27H24F2N2O4/c1-2-35-20-12-9-18(10-13-20)25(32)30(24-14-11-19(28)17-23(24)29)15-5-6-16-31-26(33)21-7-3-4-8-22(21)27(31)34/h3-4,7-14,17H,2,5-6,15-16H2,1H3
• InChI Key: QWYFZODZZGGYBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N(CCCCN2C(=O)C3=CC=CC=C3C2=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C27H24F2N2O4
• Molecular Weight: 478.5 g/mol

Description

N-(2,4-difluorophenyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)-4-ethoxybenzamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as DIBO, and it has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Scientific Research Applications

Polymer Science

• Synthesis and Polymerization : A study by Butt et al. (2005) focused on synthesizing new diamines, including compounds structurally similar to the one , which were then polymerized with various acid anhydrides. This process resulted in polymers with significant solubility in organic solvents and a high degradation temperature, indicating potential applications in advanced materials and engineering (Butt et al., 2005).

Medical Imaging

• Positron Emission Tomography (PET) : Tu et al. (2007) synthesized fluorine-containing benzamide analogs, related to the compound , for PET imaging of sigma-2 receptors in solid tumors. This application is crucial for cancer diagnostics and monitoring tumor response to therapy (Tu et al., 2007).

Material Science

• Investigation of Polymorphs : A study by Mondal et al. (2017) discovered polymorphs of a structurally similar compound, highlighting the role of C-H⋅⋅⋅F interactions in solid-state materials. This research is essential for the development of new materials with specific thermal and mechanical properties (Mondal et al., 2017).
• Lewis Acid in Stabilizing Conformations : Forbes et al. (2001) explored the use of a compound structurally related to the one as a Lewis acid to stabilize a specific amide conformation. This research has implications for designing molecules with desired structural properties (Forbes et al., 2001).